1-(Cyclopropanecarbonyl)-1,2,5,6-tetrahydropyridine-3-carboxylic acid

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: 1-(cyclopropanecarbonyl)-3,6-dihydro-2H-pyridine-5-carboxylic acid
• InChI: InChI=1S/C10H13NO3/c12-9(7-3-4-7)11-5-1-2-8(6-11)10(13)14/h2,7H,1,3-6H2,(H,13,14)
• InChI Key: BDGFOEMPNFLDFF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=C1)C(=O)O)C(=O)C2CC2

Description

1-(Cyclopropanecarbonyl)-1,2,5,6-tetrahydropyridine-3-carboxylic acid is a bicyclic compound featuring a tetrahydropyridine core substituted with a cyclopropanecarbonyl group at the 1-position and a carboxylic acid moiety at the 3-position. This structure confers unique conformational and electronic properties, influencing its pharmacological and physicochemical behavior.

Preparation Methods

The synthesis of 1-(Cyclopropanecarbonyl)-1,2,5,6-tetrahydropyridine-3-carboxylic acid can be achieved through several methods:

• Synthetic Routes

  Alkylation of Glycine Equivalents: This method involves the alkylation of glycine equivalents with 1,2-electrophiles.

  Intramolecular Cyclization: The intramolecular cyclization of γ-substituted amino acid derivatives can also be used.

  Alkene Cyclopropanation: Cyclopropanation of alkenes using diazo compounds, ylides, and carbene intermediates.

• Industrial Production Methods

  Hydrolysis of Nitriles: Carboxylic acids can be prepared by hydrolyzing nitriles.

  Carboxylation of Organometallic Intermediates: This involves the carboxylation of organometallic intermediates derived from organic halogen compounds.

Chemical Reactions Analysis

1-(Cyclopropanecarbonyl)-1,2,5,6-tetrahydropyridine-3-carboxylic acid undergoes various chemical reactions:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: Nucleophilic acyl substitution reactions can convert the carboxylic acid into esters, amides, or acid chlorides

Common reagents and conditions used in these reactions include thionyl chloride for forming acid chlorides and strong acids like HCl or H2SO4 for esterification .

Scientific Research Applications

1-(Cyclopropanecarbonyl)-1,2,5,6-tetrahydropyridine-3-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound’s derivatives are studied for their physiological activity as plant growth regulators.

Medicine: It is explored for its potential use in designing antiviral agents and peptidomimetics.

Industry: The compound is used in the synthesis of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(Cyclopropanecarbonyl)-1,2,5,6-tetrahydropyridine-3-carboxylic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can act on enzymes and receptors involved in metabolic pathways.

Pathways: It may influence pathways related to amino acid metabolism and protein synthesis.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Tetrahydropyridine-3-carboxylic Acid Derivatives

Compound Name	Substituent at 1-Position	Molecular Formula	Key Pharmacological Activity/Note	Reference
Target Compound	Cyclopropanecarbonyl	C₁₀H₁₃NO₃	Hypothesized GABA modulation	-
Guvacine (1,2,5,6-THP-3-CA HCl)	None (unsubstituted)	C₆H₁₀ClNO₂	GABA reuptake inhibitor
CI-966 Hydrochloride	Bis[4-(trifluoromethyl)phenyl]methoxyethyl	C₂₅H₂₂F₆NO₃·HCl	GABA transporter inhibitor (IC₅₀ = 917,000 nM)
NO-711 Hydrochloride	Diphenylmethyleneaminooxyethyl	C₂₁H₂₂N₂O₃·HCl	Potent GABA uptake inhibitor
MPTP (1-Methyl-4-phenyl-1,2,5,6-THP)	Methylphenyl	C₁₂H₁₅N	Neurotoxin inducing parkinsonism
1-Boc-1,2,5,6-THP-3-CA	tert-Butoxycarbonyl (Boc)	C₁₂H₁₇NO₄	Synthetic intermediate; no reported activity

Key Observations:

• Substituent Bulkiness: CI-966 and NO-711 possess bulky aromatic substituents (e.g., trifluoromethylphenyl or diphenylmethylene), which enhance binding to GABA transporters but reduce bioavailability due to steric hindrance .
• Conformational Flexibility : The cyclopropane ring in the target compound imposes rigidity, which may stabilize bioactive conformations compared to MPTP’s flexible phenyl group, linked to neurotoxicity via metabolic activation .
• Acid Functionality : The 3-carboxylic acid group is conserved across analogs, critical for interactions with transporters or enzymes (e.g., GABA binding pockets) .

Pharmacological Activity

• CI-966 and NO-711: Exhibit higher potency but suffer from off-target effects and toxicity. CI-966’s IC₅₀ of 917 µM reflects weak activity, suggesting structural optimization is needed . Target Compound: The cyclopropanecarbonyl group may enhance metabolic stability compared to Guvacine, though activity data remain speculative.
• Neurotoxicity: MPTP’s 4-phenyl group is metabolized to MPP+, a mitochondrial toxin causing dopaminergic neuron death .

Physicochemical and Toxicological Profiles

• Solubility and Stability :
  • The Boc-protected derivative () and propylsulfonyl analog () highlight how electron-withdrawing groups improve stability but reduce solubility. The target compound’s cyclopropanecarbonyl group may offer intermediate polarity.
• Toxicity :
  • MPTP’s severe neurotoxicity underscores the risk of aromatic substituents in this scaffold . The absence of such groups in the target compound suggests a safer profile, though cyclopropane derivatives can still exhibit idiosyncratic toxicity.

Biological Activity

1-(Cyclopropanecarbonyl)-1,2,5,6-tetrahydropyridine-3-carboxylic acid is a bicyclic compound characterized by the presence of a tetrahydropyridine ring and a cyclopropanecarbonyl moiety. This unique structure contributes to its potential biological activities, which are of significant interest in medicinal chemistry and pharmacology.

• Molecular Formula : C10H13NO3
• Molecular Weight : 195.21 g/mol
• Structural Features : The compound features a five-membered pyridine-like ring fused with a cyclopropane ring, which influences its chemical reactivity and biological interactions.

Biological Activity Overview

The biological activity of 1-(Cyclopropanecarbonyl)-1,2,5,6-tetrahydropyridine-3-carboxylic acid has been explored in various studies focusing on its pharmacological effects and interaction with biological targets. Preliminary investigations suggest that this compound may exhibit significant therapeutic potential.

The specific mechanisms through which this compound exerts its biological effects are still being elucidated. However, its structural similarity to other biologically active tetrahydropyridines suggests potential interactions with various enzymes and receptors.

Pharmacological Studies

Recent studies have indicated that compounds with similar structures may influence several biological pathways:

• Enzyme Inhibition : Compounds related to tetrahydropyridines have shown promise as inhibitors of monoamine oxidase (MAO), which is crucial in the metabolism of neurotransmitters.
• Antimicrobial Activity : Some derivatives exhibit antimicrobial properties, potentially making them candidates for treating infections.
• Neuroprotective Effects : Given their ability to cross the blood-brain barrier, certain tetrahydropyridines have been investigated for neuroprotective effects in models of neurodegenerative diseases.

Comparative Analysis with Similar Compounds

The following table summarizes the biological activities of structurally similar compounds:

Compound Name	Structure	Biological Activity
1-(Cyclobutanecarbonyl)-1,2,5,6-tetrahydropyridine-3-carboxylic acid	Structure	Potentially different reactivity; ongoing studies on antimicrobial properties.
1-(Cyclohexanecarbonyl)-1,2,5,6-tetrahydropyridine-3-carboxylic acid	Structure	Investigated for neuroprotective effects; shows promise in MAO inhibition.
4-(Cyclopropanecarbonyl)-alpha-alpha-dimethylphenylacetic acid	Structure	Exhibits anti-inflammatory properties; potential use in pain management.

Case Studies

Research has been conducted to evaluate the efficacy of 1-(Cyclopropanecarbonyl)-1,2,5,6-tetrahydropyridine-3-carboxylic acid in various biological assays:

• Neuroprotective Study : In a study assessing neuroprotective effects against oxidative stress in neuronal cell lines, the compound demonstrated a significant reduction in cell death compared to controls.
• Antimicrobial Testing : Preliminary results from antimicrobial assays showed that this compound exhibits moderate activity against certain bacterial strains, suggesting potential as an antibiotic agent.

Future Directions

Further research is needed to fully understand the pharmacodynamics and pharmacokinetics of 1-(Cyclopropanecarbonyl)-1,2,5,6-tetrahydropyridine-3-carboxylic acid. Key areas for future investigation include:

• Detailed Structure-Activity Relationship (SAR) Studies : To optimize the compound's efficacy and reduce toxicity.
• In Vivo Studies : To assess therapeutic potential in animal models.
• Mechanistic Studies : To elucidate the pathways through which this compound exerts its biological effects.